Cas no 329061-95-2 (Zeolite, Synthetic, HS-500, Powder, Potassium L)

• Product Name: Zeolite, Synthetic, HS-500, Powder, Potassium L
• CAS No: 329061-95-2
• CID: 917382
• Update Time: 2025-05-22

Zeolite, Synthetic, HS-500, Powder, Potassium L Chemical and Physical Properties

Names and Identifiers

• zeolite, hs-500, potassium l
• ZEOLITE SYNTHETIC, HS-500, POWDE POTASSIUM L
• Zeolite, Synthetic, HS-500, Powder, Potassium L
• Zeolite,Synthetic,HS-500,Power,Potassium L

Additional information on Zeolite, Synthetic, HS-500, Powder, Potassium L

Zeolite, Synthetic, HS-500, Powder, Potassium L (CAS No. 329061-95-2): A Comprehensive Guide to Its Properties and Applications

In the realm of advanced materials, Zeolite, Synthetic, HS-500, Powder, Potassium L (CAS No. 329061-95-2) stands out as a versatile and highly functional compound. This synthetic zeolite, characterized by its unique potassium-based structure and powder form, is engineered for precision applications across industries. Its HS-500 designation highlights its tailored pore size and high thermal stability, making it a preferred choice for catalysis, adsorption, and ion exchange processes.

The growing demand for synthetic zeolites is driven by their exceptional molecular sieve properties, which are critical in environmental remediation, gas separation, and industrial catalysis. Unlike natural zeolites, Zeolite, Synthetic, HS-500 offers consistent quality and customizable performance, addressing modern challenges like carbon capture and sustainable chemistry. Researchers and engineers frequently search for high-performance zeolite powders or potassium-exchanged zeolites, underscoring its relevance in cutting-edge applications.

One of the standout features of Zeolite, Synthetic, HS-500, Powder, Potassium L is its high surface area, which enhances its adsorption capacity. This property is particularly valuable in air purification systems and water treatment, where removing contaminants like heavy metals or volatile organic compounds (VOCs) is paramount. The potassium ions in its framework further improve its selectivity, making it ideal for gas separation membranes and petrochemical refining.

In the context of green chemistry, this synthetic zeolite aligns with global trends toward eco-friendly materials. Its ability to catalyze reactions under mild conditions reduces energy consumption, a key concern for industries aiming to meet carbon neutrality goals. Additionally, its powder form ensures easy integration into composite materials, coatings, and even agricultural slow-release fertilizers, where controlled nutrient delivery is essential.

From a technical perspective, Zeolite, Synthetic, HS-500 exhibits remarkable thermal and chemical stability, maintaining performance even at elevated temperatures. This makes it suitable for automotive exhaust catalysts and industrial drying processes. Its ion-exchange capacity is another focal point, as it enables the removal of radioactive isotopes in nuclear waste treatment—a niche but critical application.

As industries increasingly prioritize circular economy principles, the recyclability and reusability of Zeolite, Synthetic, HS-500, Powder, Potassium L further enhance its appeal. Whether in hydrogen storage for renewable energy systems or as a desiccant in pharmaceutical packaging, its adaptability continues to inspire innovation. For those seeking high-purity synthetic zeolites or customized molecular sieves, this compound represents a benchmark in material science.

In summary, Zeolite, Synthetic, HS-500, Powder, Potassium L (CAS No. 329061-95-2) is a cornerstone of modern industrial and environmental solutions. Its engineered properties, combined with sustainability advantages, position it at the forefront of advanced material development. As research progresses, its applications are likely to expand, reinforcing its status as a material of choice for a sustainable future.